Cas no 112020-13-0 (9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-)
![9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- structure](https://www.kuujia.com/scimg/cas/112020-13-0x500.png)
112020-13-0 structure
Product name:9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-
9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- Chemical and Physical Properties
Names and Identifiers
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- 9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-
- tert-butyl (1R,5S,6R)-5-acetyl-9-azabicyclo[4.2.1]nonane-9-carboxylate
- 9-Azabicyclo(4.2.1)nonane-9-carboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester, exo-
- 112020-13-0
-
- Inchi: InChI=1S/C15H25NO3/c1-10(17)12-7-5-6-11-8-9-13(12)16(11)14(18)19-15(2,3)4/h11-13H,5-9H2,1-4H3/t11-,12-,13-/m1/s1
- InChI Key: PGFLUYRHRVQZEV-JHJVBQTASA-N
- SMILES: CC(OC(N1[C@H]2CC[C@@H]1[C@@H](C(=O)C)CCC2)=O)(C)C
Computed Properties
- Exact Mass: 267.18355
- Monoisotopic Mass: 267.183444
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.6
Experimental Properties
- Density: 1.068
- Boiling Point: 363.1°Cat760mmHg
- Flash Point: 173.4°C
- Refractive Index: 1.491
- PSA: 46.61
9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- Related Literature
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Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
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Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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